p-Phenylenediamine, N'-ethyl-N,N-dimethyl-

• CAS RN: 24340-88-3
• Molecular Formula: C10H16N2
• Molecular Weight: 164.25 g/mol
• IUPAC Name: 1-N-ethyl-4-N,4-N-dimethylbenzene-1,4-diamine
• InChI: InChI=1S/C10H16N2/c1-4-11-9-5-7-10(8-6-9)12(2)3/h5-8,11H,4H2,1-3H3
• InChI Key: IUFMIBKYHZGKRZ-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=CC=C(C=C1)N(C)C

Description

P-Phenylenediamine, N'-ethyl-N,N-dimethyl- is a useful research compound. Its molecular formula is C10H16N2 and its molecular weight is 164.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of LiAlH4 (2.87 g, 71.8 mmol) and N-acetyl-N′,N′-dimethyl-1,4-phenylenediamine (from above) (12.8 g, 17.8 mol) was placed in a soxlet tube and placed in a soxlet extractor with anhydrous THF (200 mL). The mixture extracted with refluxing THF for 50 hrs. The solution was cooled to room temperature and then added wet THF at 0° C. The resultant suspension was filtered and the filtrate was evaporated under high vacuum to obtain a dark oil. The filter cake was extracted with CHCl3 (2×50 mL) by stirring at room temperature. This suspension was filtered and the filtrate dried over NaSO4. The solvent was evaporated to a dark oil which was combined with the other dark oil obtained from the reaction mixture. Distillation afforded the title compound, N,N-dimethyl-N′-ethyl-1,4-phenylenediamine as a yellow oil which darkened upon standing (7.84 g, 67%); b.p. 120-150° C./0.30 mmHg 1H-NMR (d6-acetone): δ(ppm) 1.18 (m, 3H, CH3); 2.80, 2.78 (2×s, 2×3H, 2×NCH3); 3.05 (m, 2H, CH2); 6.60-6.42 (m, 2H, ArH); 6.78-6.60 (m, 2H, ArH).